4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(4-ethoxy-2-methylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C17H18O4/c1-4-21-13-6-8-14(11(2)9-13)12-5-7-15(17(18)19)16(10-12)20-3/h5-10H,4H2,1-3H3,(H,18,19)
• InChI Key: WQEDRIDATUBCTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)OC)C
• Molecular Formula: C17H18O4
• DSSTOX Substance ID: DTXSID00690748
• Molecular Weight: 286.32 g/mol
• CAS RN: 1261905-52-5

Description

4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% (4-EMMB-95) is a synthetic organic compound that is used in many scientific and industrial applications. It is a white, crystalline solid with melting point of 121-123°C and a molecular weight of 260.31 g/mol. 4-EMMB-95 is a versatile compound and can be used for various scientific research, industrial, and pharmaceutical purposes.

Mechanism of Action

The mechanism of action of 4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% is dependent on the application for which it is used. In the synthesis of heterocyclic compounds, it acts as a nucleophile, attacking the electrophilic center of the substrate molecule. In the synthesis of pharmaceuticals, it acts as a protecting group, preventing the reactants from reacting with each other. In the synthesis of dyes and pigments, it acts as a precursor, providing the necessary starting materials for the reaction.
Biochemical and Physiological Effects
4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% is not known to have any direct biochemical or physiological effects. However, depending on the application, the compounds synthesized from 4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% may have biochemical or physiological effects. For example, the compounds synthesized from 4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% for use as pharmaceuticals may have direct biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% is its versatility, which makes it suitable for a wide range of scientific research applications. Additionally, it is relatively easy to synthesize, has a high yield, and is inexpensive. The main limitation of 4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% is that it is not suitable for human consumption due to its toxicity.

Future Directions

The future directions for 4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% include further research into its use as a reagent in the synthesis of heterocyclic compounds, as a starting material in the synthesis of pharmaceuticals, and as an intermediate in the synthesis of dyes and pigments. Additionally, further research into its toxicity and potential human health effects should be conducted. Finally, research into new applications for 4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% should be conducted, such as its use in the synthesis of polymers and other materials.

Synthesis Methods

The synthesis of 4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% involves the reaction of 4-bromo-2-methylphenol with 4-ethoxybenzaldehyde in the presence of potassium carbonate in ethyl acetate. The reaction is carried out at reflux temperature for 4 hours. The reaction mixture is then cooled and filtered to give 4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% as a white solid. The yield of the reaction is typically 95%.

Scientific Research Applications

4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% is widely used in scientific research due to its versatility. It has been used as a reagent in the synthesis of various heterocyclic compounds, such as pyridines, quinolines, and indoles. It is also used as a starting material in the synthesis of various pharmaceuticals, such as non-steroidal anti-inflammatory drugs (NSAIDs). Additionally, 4-(4-Ethoxy-2-methylphenyl)-2-methoxybenzoic acid, 95% is used as an intermediate in the synthesis of various dyes and pigments.